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Compound of Interest

Compound Name: Chloromethyl phenyl sulfone

Cat. No.: B1346827 Get Quote

For immediate reference, treat Chloromethyl Phenyl Sulfone as a hazardous chemical waste.

Do not dispose of it down the drain or in regular trash. This guide provides essential safety and

logistical information for the proper handling and disposal of chloromethyl phenyl sulfone,

ensuring the safety of laboratory personnel and environmental protection. All procedures must

be conducted in compliance with local, state, and federal regulations.

I. Immediate Safety and Handling Protocols
Before handling chloromethyl phenyl sulfone, it is crucial to be aware of its hazards and to

use appropriate personal protective equipment (PPE). The primary hazards include skin

irritation, serious eye irritation, and potential respiratory irritation.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Inspect gloves

for any signs of degradation before use and dispose of them as contaminated waste

immediately after handling the chemical.

Eye Protection: Chemical splash goggles or safety glasses with side shields are required at

all times.

Respiratory Protection: Use a dust mask (e.g., N95) to avoid inhalation of fine particulates,

especially when handling the solid powder.
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Protective Clothing: A laboratory coat must be worn and fully fastened.

Engineering Controls:

Fume Hood: All handling of chloromethyl phenyl sulfone, including weighing and preparing

for disposal, should be conducted in a well-ventilated chemical fume hood to minimize

inhalation exposure.

Eyewash Station and Safety Shower: Ensure that an eyewash station and safety shower are

readily accessible in the immediate work area.

II. Quantitative Data and Hazard Profile
This table summarizes the key identification and hazard information for chloromethyl phenyl
sulfone.

Property Value / Information

Chemical Name Chloromethyl phenyl sulfone

CAS Number 7205-98-3[1]

Molecular Formula C₇H₇ClO₂S[1]

Molecular Weight 190.65 g/mol [1]

Physical State Solid (Combustible Solid)

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Signal Word Warning

Storage Class 11 - Combustible Solids

III. Step-by-Step Disposal Protocol
The proper disposal of chloromethyl phenyl sulfone is managed by treating it as a

halogenated organic hazardous waste.[2][3] This requires careful segregation and labeling to
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ensure it is handled by a licensed waste disposal service in accordance with regulations like

the Resource Conservation and Recovery Act (RCRA).

Protocol for Collection and Disposal of Chloromethyl Phenyl Sulfone Waste:

Objective: To safely collect, label, and store chloromethyl phenyl sulfone waste for pickup by

a certified hazardous waste disposal service.

Materials:

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified in Section I

Spatula and weighing paper (if transferring solid)

Chemical fume hood

Procedure:

Preparation:

Don all required PPE (gloves, goggles, lab coat, dust mask).

Perform all waste handling procedures inside a certified chemical fume hood.

Waste Identification and Segregation:

Identify the waste as "Chloromethyl Phenyl Sulfone."

This is a halogenated organic waste. It must be segregated from non-halogenated organic

waste, acids, bases, and other incompatible chemical waste streams.[2][3] Keeping

halogenated and non-halogenated waste separate is crucial as their disposal methods and

costs differ significantly.[2][4]

Container Labeling:
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Obtain a designated hazardous waste container that is clean, in good condition, and has a

secure lid.[5]

Before adding any waste, affix a "Hazardous Waste" label to the container.[2][5]

On the label, clearly write the full chemical name: "Chloromethyl Phenyl Sulfone." Do

not use abbreviations or chemical formulas.[5]

Fill in all other required information on the label, such as the generator's name, laboratory

location, and the date accumulation started.

Waste Collection:

Solid Waste: Collect all solid waste contaminated with chloromethyl phenyl sulfone,

including unused product, reaction residues, and contaminated materials (e.g., weighing

paper, gloves, pipette tips), in the labeled hazardous waste container.[5] Use a spatula to

transfer solids, minimizing dust creation.

Empty Containers: Original containers of chloromethyl phenyl sulfone must be triple-

rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and

treated as hazardous halogenated waste.[5] After rinsing, the container can often be

disposed of in the trash, but institutional policies may vary.[5][6]

Keep the Container Closed: The waste container must be kept securely closed at all times,

except when actively adding waste.[2][5]

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

The container should be stored in secondary containment to prevent spills.[5]

Arranging for Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1346827?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1346827?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1346827?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the container is full or the waste is ready for removal, contact your institution's

Environmental Health and Safety (EHS) office or the designated chemical waste

coordinator.[5]

Follow their specific procedures to schedule a pickup by a licensed hazardous waste

disposal service.[7]

IV. Spill Management Protocol
In the event of a spill, immediate and proper response is critical to ensure safety.

Procedure for a Solid Chloromethyl Phenyl Sulfone Spill:

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Assess the Spill: Determine the extent of the spill. If the spill is large or you are not trained to

handle it, evacuate the area and contact your institution's emergency response team.

Don PPE: Wear appropriate PPE, including gloves, goggles, a lab coat, and a dust mask.

Clean Up:

Gently sweep the solid material up using a brush and dustpan to minimize dust

generation.[8] Do not dry sweep fine powders as this can make them airborne.[9] A wet

technique (using a damp paper towel for the final wipe-down) can be effective.[10]

Place the swept-up material and any contaminated cleaning supplies (e.g., paper towels,

pads) into a sealed, leak-proof container.[9][10]

Decontaminate: Wipe the spill area with a cloth or paper towel dampened with a suitable

solvent, followed by soap and water.

Dispose of Waste: Label the container with the spill cleanup materials as "Hazardous Waste:

Chloromethyl Phenyl Sulfone" and dispose of it according to the protocol in Section III.

Report: Report the spill to your laboratory supervisor and your institution's EHS office.
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V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of chloromethyl
phenyl sulfone.
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Caption: Workflow for the proper disposal of chloromethyl phenyl sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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